Cas no 175277-17-5 (1-3,5-Di(trifluoromethyl)phenyl-2-thiourea)

1,3,5-Di(trifluoromethyl)phenyl-2-thiourea is a fluorinated thiourea derivative characterized by its electron-withdrawing trifluoromethyl groups, which enhance its reactivity and stability in synthetic applications. This compound is particularly useful as a ligand or intermediate in organocatalysis and coordination chemistry due to its strong hydrogen-bonding capabilities and ability to stabilize metal complexes. The presence of trifluoromethyl groups also improves its solubility in organic solvents, facilitating its use in homogeneous reaction systems. Its structural properties make it valuable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where precise control over reactivity and selectivity is required. The compound exhibits high thermal and chemical stability, ensuring consistent performance in demanding conditions.
1-3,5-Di(trifluoromethyl)phenyl-2-thiourea structure
175277-17-5 structure
Product Name:1-3,5-Di(trifluoromethyl)phenyl-2-thiourea
CAS No:175277-17-5
MF:C9H6F6N2S
MW:288.21276140213
MDL:MFCD00041172
CID:92151
PubChem ID:2736183
Update Time:2025-05-27

1-3,5-Di(trifluoromethyl)phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Bis(trifluoromethyl)phenyl)thiourea
    • N-[3,5-DI(TRIFLUOROMETHYL)PHENYL]THIOUREA
    • 3,5-BIS(TRIFLUOROMETHYL)PHENYLTHIOUREA
    • 1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]THIOUREA
    • 1-[3,5-DI(TRIFLUOROMETHYL)PHENYL]-2-THIOUREA
    • N-[3,5-Bis(trifluoromethyl)phenyl]thiourea
    • (3,5-Bis-trifluoromethyl-phenyl)-thiourea
    • [3,5-bis(trifluoromethyl)phenyl]thiourea
    • 1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2-THIOUREA
    • 1-[3,5-Bis(Trifluoromethyl)Phenyl]-2-Thi
    • 3,5-Bis(trifluoromethyl)phenylthiourea 98%
    • 3,5-Bis(trifluoromethyl)phenylthiourea, 98+%
    • 1-3,5-Bis(trifluoromethyl)phenylüthiourea, 98%
    • FS-3909
    • (3,5-bistrifluoromethylphenyl)thiourea
    • CWRWOECVPKDZIC-UHFFFAOYSA-N
    • Maybridge1_008805
    • SCHEMBL260584
    • HMS566I05
    • Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-
    • AKOS022181174
    • DTXSID20371188
    • MFCD00041172
    • CCG-254670
    • D85868
    • A811997
    • 175277-17-5
    • CS-0314232
    • Thiourea,N-[3,5-bis(trifluoromethyl)phenyl]-
    • FT-0614478
    • 1,3-Bis(trifluoromethyl)-5-thioureidobenzene, 1,3-Bis(trifluoromethyl)-5-(carbamothioylamino)benzene
    • DB-065070
    • N-[3,5-Bis(Trifluoromethyl)Phenyl]-Thiourea
    • 1-3,5-Di(trifluoromethyl)phenyl-2-thiourea
    • MDL： MFCD00041172
    • Inchi： 1S/C9H6F6N2S/c10-8(11,12)4-1-5(9(13,14)15)3-6(2-4)17-7(16)18/h1-3H,(H3,16,17,18)
    • InChI Key： CWRWOECVPKDZIC-UHFFFAOYSA-N
    • SMILES： S=C(N)NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 288.01600
  • Monoisotopic Mass: 288.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: crystal
  • Density: 1.561
  • Melting Point: 166 °C
  • Boiling Point: 244.1°C at 760 mmHg
  • Flash Point: 101.4°C
  • Refractive Index: 1.525
  • PSA: 70.14000
  • LogP: 4.15300
  • Solubility: Not determined

1-3,5-Di(trifluoromethyl)phenyl-2-thiourea Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：2811
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S22-S36/37/39-S45
  • Hazardous Material Identification： Xi
  • HazardClass：6.1
  • Storage Condition：Sealed in dry,2-8°C
  • Safety Term：S22-36/37/39-45
  • Risk Phrases：R20/21/22

1-3,5-Di(trifluoromethyl)phenyl-2-thiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-3,5-Di(trifluoromethyl)phenyl-2-thiourea Pricemore >>

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Chemenu
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 175277-17-5 95%+
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Apollo Scientific
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1-3,5-Di(trifluoromethyl)phenyl-2-thiourea Production Method

1-3,5-Di(trifluoromethyl)phenyl-2-thiourea Related Literature

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